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Introduction

Glycidyl Azide Polymer (GAP) is a prominent member of the energetic polymers class,
characterized by a polyether backbone with pendant azidomethyl (-CHz2Ns) groups.[1] It is
typically a viscous liquid at room temperature, serving as an energetic binder and plasticizer in
advanced formulations for solid rocket propellants, explosives, and gas generators.[2][3] The
energy contribution of GAP is substantial, primarily due to the high positive heat of formation
imparted by the azide groups.[4][5] Upon decomposition, these groups release a significant
amount of energy and nitrogen gas, enhancing the performance of energetic composites.[2]
This guide provides an in-depth overview of the heat of formation and energy content of GAP,
detailing the experimental methods used for their determination and the relationship between
the polymer's structure and its energetic characteristics.

Synthesis Overview

The most common method for synthesizing GAP is a two-step process. The first step involves
the cationic ring-opening polymerization of epichlorohydrin (ECH) to produce a
poly(epichlorohydrin) (PECH) prepolymer.[6][7] In the second step, the chloromethyl groups of
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PECH undergo a nucleophilic substitution reaction with an azide salt, typically sodium azide
(NaNs), to replace the chlorine atoms with energetic azide groups, yielding the final GAP
product.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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